Cas no 81382-45-8 (1H-Indazol-4-ol)

1H-Indazol-4-ol structure

Product Name:1H-Indazol-4-ol

CAS No:81382-45-8

MF:C₇H₆N₂O

MW:134.13534116745

MDL:MFCD06858736

CID:708065

PubChem ID:135742450

Update Time:2024-10-27

1H-Indazol-4-ol Chemical and Physical Properties

Names and Identifiers

- 1H-Indazol-4-ol
- 4-Hydroxyindazole HCl
- 4-Hydroxyindazole hydrochloride
- 1,2-dihydroindazol-4-one
- 4-Hydroxy-1H-indazole
- 4-Hydroxyindazole
- 4-Hydroxyl (1H)indazole
- 4-Hydroxyl-1H-indazole
- MPFDHICUUKUXLG-UHFFFAOYSA-N
- RW3773
- TRA0073580
- RP01028
- PB22002
- SY005229
- AB1000
- 2H-Indazol-4-ol
- MFCD06858736
- DTXSID10476919
- Z596251856
- AKOS005258450
- SCHEMBL277055
- 1H-Indazol-4(2H)-one
- PS-5137
- CS-W003364
- J-504675
- DTXSID60902753
- NCGC00328579-01
- AC-4374
- AB01004601-03
- AB01004601-01
- NoName_3305
- 81382-45-8
- EN300-49951
- MDL： MFCD06858736
- Inchi： 1S/C7H6N2O/c10-7-3-1-2-6-5(7)4-8-9-6/h1-4,10H,(H,8,9)
- InChI Key： MPFDHICUUKUXLG-UHFFFAOYSA-N
- SMILES： OC1C2=C(NN=C2)C=CC=1

Computed Properties

Exact Mass: 134.04800
Monoisotopic Mass: 134.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 15
XLogP3: 1
Topological Polar Surface Area: 48.9

Experimental Properties

Density: 1.434±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 177-178 ºC
Boiling Point: 366.5℃ at 760 mmHg
Flash Point: 175.464°C
Refractive Index: 1.76
Solubility: Slightly soluble (5 g/l) (25 º C),
PSA: 48.91000
LogP: 1.26850

1H-Indazol-4-ol Security Information

Hazard Category Code： 20/21/22
Safety Instruction： 24/25-36/37

1H-Indazol-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H177511-1g	1H-Indazol-4-ol	81382-45-8	97%	1g	¥528.90	2023-09-02
Fluorochem	214938-250mg	1H-Indazol-4-ol	81382-45-8	95%	250mg	￡40.00	2022-03-01
Fluorochem	214938-1g	1H-Indazol-4-ol	81382-45-8	95%	1g	￡95.00	2022-03-01
Fluorochem	214938-5g	1H-Indazol-4-ol	81382-45-8	95%	5g	￡286.00	2022-03-01
Fluorochem	214938-25g	1H-Indazol-4-ol	81382-45-8	95%	25g	￡1064.00	2022-03-01
Alichem	A269002287-5g	1H-Indazol-4-ol	81382-45-8	98%	5g	$510.00	2023-09-01
Alichem	A269002287-10g	1H-Indazol-4-ol	81382-45-8	98%	10g	$790.40	2023-09-01
Alichem	A269002287-25g	1H-Indazol-4-ol	81382-45-8	98%	25g	$1347.34	2023-09-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09186-25g	4-HYDROXYINDAZOLE	81382-45-8	95%	25g	$930	2023-09-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0487-1g	4-Hydroxyl-1H-indazole	81382-45-8	96%	1g	1679.12CNY	2021-05-08

1H-Indazol-4-ol Production Method

Production Method 1

271-44-3

81382-45-8

13096-38-3

2380275-29-4

110-15-6

Reaction Conditions

1.1 Reagents: Ozone Solvents: Water ; 25 °C
1.2 Reagents: Sulfuric acid Solvents: Water ; pH 6.5, 25 °C
1.3 Reagents: Sodium hydroxide

Reference

N-dependent ozonation efficiency over nitrogen-containing heterocyclic contaminants: A combined density functional theory study on reaction kinetics and degradation pathways

Yao, Yujie; et al, Chemical Engineering Journal (Amsterdam, 2020, 382,

1H-Indazol-4-ol Raw materials

Indazole

1H-Indazol-4-ol Preparation Products

1H-Indazol-4-ol Suppliers

Amadis Chemical Company Limited

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(CAS:81382-45-8)1H-Indazol-4-ol

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Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:48

Price ($):251.0

Email:sales@amadischem.com

Product Official Link

Xiantao Lizhao Pharmaceutical Technology Co., Ltd

Gold Member

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(CAS:81382-45-8)1H-indazol-4-ol

Order Number:LZ0105

Stock Status:in Stock

Quantity:100mg

Purity:99%

Pricing Information Last Updated:Tuesday, 6 January 2026 10:11

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2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

81382-45-8 (1H-Indazol-4-ol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:81382-45-8)1H-Indazol-4-ol

Purity:99%

Quantity:5g

Price ($):251.0

Xiantao Lizhao Pharmaceutical Technology Co., Ltd

(CAS:81382-45-8)1H-indazol-4-ol

Purity:99%

Quantity:100mg

Price ($):Inquiry